![molecular formula C17H15N3OS B296139 6-amino-2-benzylsulfanyl-5-phenyl-1H-pyrimidin-4-one](/img/structure/B296139.png)
6-amino-2-benzylsulfanyl-5-phenyl-1H-pyrimidin-4-one
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Overview
Description
6-amino-2-benzylsulfanyl-5-phenyl-1H-pyrimidin-4-one is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. This compound belongs to the pyrimidine family and has a unique structure that makes it a promising candidate for drug development.
Mechanism of Action
The mechanism of action of 6-amino-2-benzylsulfanyl-5-phenyl-1H-pyrimidin-4-one involves its ability to inhibit certain enzymes and proteins that are involved in disease processes. It has been shown to inhibit the activity of tyrosine kinases, which play a role in cancer cell proliferation. It also inhibits the production of inflammatory cytokines, which are involved in the development of inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in scientific research studies. It has been shown to induce apoptosis (cell death) in cancer cells, reduce inflammation, and protect against oxidative stress. It has also been shown to improve cognitive function and memory in animal studies.
Advantages and Limitations for Lab Experiments
One advantage of using 6-amino-2-benzylsulfanyl-5-phenyl-1H-pyrimidin-4-one in lab experiments is its ability to selectively target certain enzymes and proteins, making it a promising candidate for drug development. However, one limitation is the need for careful monitoring of reaction conditions during synthesis, which can be time-consuming and require specialized equipment.
Future Directions
There are several future directions for scientific research involving 6-amino-2-benzylsulfanyl-5-phenyl-1H-pyrimidin-4-one. One direction is the development of new drugs based on this compound for the treatment of cancer, inflammation, and neurodegenerative diseases. Another direction is the study of its potential use in combination with other drugs for enhanced therapeutic effects. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.
In conclusion, this compound is a promising compound in scientific research due to its potential therapeutic properties. Its unique structure and ability to selectively target certain enzymes and proteins make it a promising candidate for drug development. Further research is needed to fully understand its mechanism of action and potential side effects, as well as its potential use in combination with other drugs for enhanced therapeutic effects.
Synthesis Methods
The synthesis of 6-amino-2-benzylsulfanyl-5-phenyl-1H-pyrimidin-4-one involves the reaction of 2-amino-5-benzylsulfanyl-1,3-diphenyl-1H-pyrimidin-4-one with hydrazine hydrate in the presence of a catalyst. The reaction occurs in a solvent such as ethanol or methanol and requires careful monitoring of temperature and reaction time.
Scientific Research Applications
6-amino-2-benzylsulfanyl-5-phenyl-1H-pyrimidin-4-one has been studied for its potential therapeutic properties in various scientific research studies. It has shown promising results in the treatment of cancer, inflammation, and neurodegenerative diseases.
Properties
Molecular Formula |
C17H15N3OS |
---|---|
Molecular Weight |
309.4 g/mol |
IUPAC Name |
6-amino-2-benzylsulfanyl-5-phenyl-1H-pyrimidin-4-one |
InChI |
InChI=1S/C17H15N3OS/c18-15-14(13-9-5-2-6-10-13)16(21)20-17(19-15)22-11-12-7-3-1-4-8-12/h1-10H,11H2,(H3,18,19,20,21) |
InChI Key |
GNFKDFXYMIFLAX-UHFFFAOYSA-N |
Isomeric SMILES |
C1=CC=C(C=C1)CSC2=NC(=O)C(=C(N2)N)C3=CC=CC=C3 |
SMILES |
C1=CC=C(C=C1)CSC2=NC(=O)C(=C(N2)N)C3=CC=CC=C3 |
Canonical SMILES |
C1=CC=C(C=C1)CSC2=NC(=O)C(=C(N2)N)C3=CC=CC=C3 |
Origin of Product |
United States |
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